Cas no 2098009-68-6 (7-Phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one)

• Product Name: 7-Phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one
• CAS No: 2098009-68-6
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5044658
• Update Time: 2025-06-11

7-Phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one Chemical and Physical Properties

Names and Identifiers

• 7-phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one
• 7-Phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one

• Inchi： 1S/C11H11N3O/c15-10-9(8-4-2-1-3-5-8)13-11(14-10)6-12-7-11/h1-5,12H,6-7H2,(H,14,15)
• InChI Key： SKMJFKJOEVBYDR-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=NC2(CNC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 0.1
• Topological Polar Surface Area: 53.5

Additional information on 7-Phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one

7-Phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one (CAS No. 2098009-68-6): A Comprehensive Overview

7-Phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one, identified by its CAS number 2098009-68-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic spiro compound features a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The molecule consists of a spirocyclic core connected by a nitrogen-containing triazole ring, which is further substituted with a phenyl group and an enone moiety. This intricate architecture not only makes it a subject of academic curiosity but also positions it as a promising candidate for further exploration in drug discovery and development.

The structural complexity of 7-Phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one arises from the combination of three key structural elements: the spirocyclic connection between two cycloalkane rings, the presence of a triazole ring, and the incorporation of an enone group. The spirocyclic core provides rigidity to the molecule, which can be advantageous in terms of binding affinity to biological targets. The triazole ring is known for its stability and has been widely used in medicinal chemistry due to its ability to participate in hydrogen bonding and hydrophobic interactions. Additionally, the phenyl group enhances lipophilicity, while the enone moiety introduces polar functionality that can interact with various biological receptors.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational properties and potential for scaffold hopping in drug design. Spirocycles are known to exhibit high binding affinity and selectivity, making them valuable candidates for developing novel therapeutics. The presence of multiple heteroatoms in 7-Phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one further enhances its pharmacological potential by allowing for diverse interactions with biological targets.

The synthesis of 7-Phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The construction of the spirocyclic core typically requires sophisticated cyclization reactions, while the introduction of the triazole ring often involves azide coupling reactions or cycloaddition processes. The final step involves the formation of the enone group through oxidation or other functionalization methods. These synthetic strategies not only showcase the capabilities of organic chemists but also provide insights into how such complex molecules can be constructed with high precision.

The pharmacological profile of 7-Phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one has been explored in several preclinical studies aimed at identifying potential therapeutic applications. Initial investigations have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors relevant to human health and disease. For instance, studies have indicated that it may interfere with pathways involved in inflammation and oxidative stress, which are implicated in numerous chronic conditions such as cancer and neurodegenerative disorders.

One particularly intriguing aspect of 7-Phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one is its potential as a scaffold for drug discovery. The unique combination of structural features—such as the spirocyclic core and the triazole ring—provides a versatile platform for modifying and optimizing biological activity. By leveraging computational methods such as molecular docking and virtual screening, researchers can rapidly identify derivatives of this compound that may exhibit enhanced potency or selectivity against specific targets.

The role of computational chemistry in studying 7-Phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one cannot be overstated. Advanced computational techniques allow scientists to predict how this molecule will interact with biological systems at a molecular level. This information is crucial for designing experiments and guiding synthetic efforts toward achieving desired pharmacological outcomes. Additionally, computational models can help in understanding the mechanisms of action of this compound once it enters biological systems.

In conclusion, 7-Phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one (CAS No. 2098009-68-6) represents a fascinating example of how structural complexity can lead to novel pharmacological opportunities. Its unique chemical architecture makes it a valuable tool for researchers exploring new therapeutic strategies across various domains of medicine and biology. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining synthetic chemistry with computational biology, compounds like this one are poised to play an increasingly important role in advancing drug discovery efforts worldwide.